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Compound of Interest

2-Chloropyridine-4-carbonyl!
Compound Name:
chloride

Cat. No.: B1334659

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information, handling
procedures, and emergency protocols for 2-Chloropyridine-4-carbonyl chloride (CAS No.
65287-34-5). The information is compiled from various safety data sheets and is intended for
use by trained professionals in a laboratory or drug development setting.

Chemical Identification and Physical Properties

2-Chloropyridine-4-carbonyl chloride, also known as 2-Chloroisonicotinoyl chloride, is a
reactive organic compound used as an intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C6H3CI2NO [3114]
Molecular Weight 176.00 g/mol [3114]
Appearance Colorless to yellow liquid [2]

Boiling Point 144-148 °C at 10 mmHg [3]

Density 1.418 g/mL at 25 °C [3]
Refractive Index n20/D 1.566 [3]

Flash Point > 110 °C (> 230 °F) [3]

o Reacts violently with water.
Reactivity . . [5]
Moisture sensitive.

Hazard Identification and Classification

This compound is classified as highly hazardous. It is corrosive and toxic if swallowed. It reacts
violently with water, releasing toxic gas.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

i . o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage

EUHO014: Reacts violently with

water

EUHO029: Contact with water

liberates toxic gas

Source:[3][5]

Signal Word:Danger[3][5]
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Toxicological Information

Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) values for 2-Chloropyridine-4-carbonyl chloride (CAS 65287-34-5), are
not readily available in the reviewed public safety literature. The classification of "Acute Toxicity,
Oral, Category 3" indicates a high degree of oral toxicity.[3] The primary toxic effects are
related to its corrosive nature.[6]

Experimental Protocol: Safe Handling of a Water-
Reactive Acid Chloride

As specific experimental protocols for this compound are not available, this section provides a
general procedure for safely handling water-reactive acid chlorides in a laboratory setting. This
protocol should be adapted to specific experimental conditions and performed by trained
personnel.

Caption: Workflow for the safe handling of 2-Chloropyridine-4-carbonyl chloride.

Emergency Procedures
First Aid Measures

Immediate medical attention is required in case of exposure.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1334659?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/product/aldrich/707309
https://www.fishersci.fr/store/msds?partNumber=11438893&countryCode=FR&language=en
https://www.benchchem.com/product/b1334659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Rinse cautiously with water
for several minutes.

Inhalation
A\

Eye Contact

Skin Contact
\ A

Ingestion

Immediately remove all
contaminated clothing.

Rinse mouth with water. Move person to fresh air.

If not breathing, give
artificial respiration.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Flush skin with plenty of water
for at least 15 minutes.

Do NOT induce vomiting.

Seek immediate medical attention.

Seek immediate medical attention.

Seek immediate medical attention.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-Chloropyridine-4-carbonyl chloride.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam. Do NOT use water.

* Specific Hazards: The substance reacts violently with water.[5] In case of fire, poisonous
gases such as hydrogen chloride, nitrogen oxides, and carbon monoxide may be produced.

+ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release Measures
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Spill Occurs

Immediate Actions

Evacuate the immediate area.

'

Ensure adequate ventilation.
(Work in a fume hood)

'

Remove all sources of ignition.

Containmenjt & Cleanup

Cover the spill with a dry,
inert absorbent material
(e.g., sand, vermiculite).

'

Carefully collect the absorbed material
into a suitable, labeled, and
closable container for hazardous waste.

\:ost-(:leanup

Decontaminate the spill area
with a suitable solvent.

'

Dispose of hazardous waste
according to institutional and
local regulations.

Do NOT use water for cleanup.

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2-Chloropyridine-4-carbonyl chloride.
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Handling and Storage

+ Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid
contact with skin, eyes, and clothing. Do not breathe vapors or mists. Handle under an inert
atmosphere (e.g., nitrogen or argon).[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep
away from water and moisture. Store under an inert atmosphere.[5]

Exposure Controls and Personal Protection

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

) Safety goggles and a face
Eye/Face Protection hield [3]
shield.

Chemical-resistant gloves
) ] (e.g., nitrile), flame-retardant
Skin Protection [3]
lab coat, and closed-toe

shoes.

Use a respirator with an

appropriate filter (e.g., type
Respiratory Protection ABEK (EN14387)) if working [3]

outside a fume hood or if

ventilation is inadequate.

Source:[3]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions (cool, dry, inert
atmosphere). Moisture sensitive.[5]

e Incompatible Materials: Water, strong acids, bases, and amines.[5]
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e Hazardous Decomposition Products: Upon combustion or contact with water, may produce
hydrogen chloride gas, nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
(C0O2).[5]

This guide is intended as a summary of safety information. Always refer to the most current and
complete Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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